Cas no 106263-53-0 (Ethyl 3-Oxo-3-4-(trifluoromethyl)phenylpropanoate)

• Product Name: Ethyl 3-Oxo-3-4-(trifluoromethyl)phenylpropanoate
• CAS No: 106263-53-0
• MF: C₁₂H₁₁F₃O₃
• MW: 260.209154367447
• MDL: MFCD03424818
• CID: 137146
• PubChem ID: 24879790
• Update Time: 2025-10-31

Ethyl 3-Oxo-3-4-(trifluoromethyl)phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-oxo-3-(4-(trifluoromethyl)phenyl)propanoate
• Ethyl (4-trifluoromethylbenzoyl)acetate
• 3-Oxo-3-(4-trifluoromethylphenyl)propanoicacid ethyl ester
• ETHYL 3-[4-(TRIFLUOROMETHYL)PHENYL]-3-OXOPROPANOATE
• Ethyl 3-oxo-3-[4-(trifluoromethyl)phenyl]propanoate
• Ethyl 2-4-(Trifluoromethyl)benzoylacetate
• Ethyl 3-(4-trifluoromethylphenyl)-3-oxopropionate
• Ethyl 3-oxo-3-4-(trifluoromethyl)phenylpropanoate
• Ethyl 2-[4-(TrifluoroMethyl)benzoyl]acetate
• ETHYL 3-(4-TRIFLUOROMETHYL-PHENYL)-3-OXOPROPANOATE
• ethyl β-oxo-4-(trifluoromethyl)-benzenepropanoic acid
• 3-OXO-3-(4-TRIFLUOROMETHYLPHENYL)PROPIONIC ACID ETHYL ESTER
• beta-Oxo-4-(trifluoromethyl)benzenepropanoic acid ethyl ester
• Benzenepropanoic acid, β-oxo-4-(trifluoromethyl)-, ethyl ester
• 3-Oxo-3-(4-trifluoromethylphenyl)propanoic acid ethyl ester
• Ethyl 4-(trifluoromethyl)benzoylacetate
• ETHYL(4-TRIFLUOROMETHYLBENZOYL)ACETATE
• HVHVSJPSN
• Ethyl 3-oxo-3-(4-trifluoromethyl-phenyl)-propionate
• 3-OXO-3-(4-TRIFLUOROMETHYLPHENYL)PROPIONICACIDETHYLESTER
• AKOS005064019
• Ethyl (4'-Trifluoromethylbenzoyl)acetate
• 106263-53-0
• SCHEMBL1349394
• Benzenepropanoic acid, beta-oxo-4-(trifluoromethyl)-, ethyl ester
• DTXSID70375095
• AM685
• MFCD03424818
• Ethyl 3-(4-(trifluoromethyl)phenyl)-3-oxo-propanoate
• 3-oxo-3-(4-trifluoromethyl-phenyl)-propionic acid ethyl ester
• PS-7369
• ethyl 3-oxo-3-[4-(trifluoromethyl) phenyl]propanoate
• SY003913
• 3-oxo-3-(4-trifluoromethyl phenyl)propanoic acid ethyl ester
• CS-W010149
• AC-7085
• ethyl 3-oxo-3-(4-trifluoromethylphenyl)propionate
• FT-0689859
• J-001554
• Ethyl [4-(trifluoromethyl)benzoyl]acetate
• Ethyl 3-Oxo-3-4-(trifluoromethyl)phenylpropanoate

• MDL： MFCD03424818
• Inchi： 1S/C12H11F3O3/c1-2-18-11(17)7-10(16)8-3-5-9(6-4-8)12(13,14)15/h3-6H,2,7H2,1H3
• InChI Key： HVHVSJPSNQIPEM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CC(=O)OCC)=O)(F)F

Computed Properties

• Exact Mass: 260.06600
• Monoisotopic Mass: 260.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Color/Form: liquid
• Density: 1.270 g/mL at 25 °C(lit.)
• Boiling Point: 248-249 °C(lit.)
• Flash Point: 127.6±22.2 ºC,
• Refractive Index: n20/D 1.4880(lit.)
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),
• PSA: 43.37000
• LogP: 2.84130
• Solubility: Not determined

Ethyl 3-Oxo-3-4-(trifluoromethyl)phenylpropanoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 3-Oxo-3-4-(trifluoromethyl)phenylpropanoate

Ethyl 3-Oxo-3-4-(trifluoromethyl)phenylpropanoate (CAS No. 106263-53-0): A Comprehensive Overview

Ethyl 3-Oxo-3-4-(trifluoromethyl)phenylpropanoate, identified by its CAS number 106263-53-0, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the class of β-keto esters, characterized by its structural features that include a trifluoromethyl group and a carboxylate moiety. The presence of these functional groups imparts unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The Ethyl 3-Oxo-3-4-(trifluoromethyl)phenylpropanoate molecule exhibits a high degree of versatility, which has been leveraged in multiple research applications. Its structural framework is particularly attractive for medicinal chemists due to the potential for modulating biological activity through strategic functionalization. The trifluoromethyl group, in particular, is renowned for its ability to enhance metabolic stability and binding affinity in drug candidates, a phenomenon widely recognized in contemporary drug discovery efforts.

In recent years, there has been a growing interest in the development of novel therapeutic agents that incorporate fluorinated aromatic systems. The Ethyl 3-Oxo-3-4-(trifluoromethyl)phenylpropanoate compound has emerged as a key building block in this context. Researchers have utilized it to synthesize derivatives with enhanced pharmacological profiles, including improved solubility and reduced toxicity. These advancements are particularly relevant in the pursuit of next-generation antiviral and anticancer drugs, where structural optimization plays a pivotal role.

The synthesis of Ethyl 3-Oxo-3-4-(trifluoromethyl)phenylpropanoate typically involves multi-step organic reactions, often starting from commercially available precursors. The introduction of the trifluoromethyl group is commonly achieved through halogenation followed by metal-catalyzed cross-coupling reactions. These synthetic methodologies highlight the compound's significance as a synthetic intermediate, enabling access to complex molecular architectures with high precision.

One of the most compelling aspects of Ethyl 3-Oxo-3-4-(trifluoromethyl)phenylpropanoate is its role in the development of fluorinated heterocycles, which are increasingly recognized for their therapeutic potential. For instance, studies have demonstrated its utility in constructing pyrrole and pyridine derivatives that exhibit potent activity against various disease targets. The trifluoromethyl group's electron-withdrawing nature significantly influences the electronic properties of these heterocycles, thereby modulating their biological interactions.

The pharmacokinetic properties of compounds derived from Ethyl 3-Oxo-3-4-(trifluoromethyl)phenylpropanoate have also been extensively investigated. The presence of fluorine atoms has been shown to improve oral bioavailability and prolong half-life, critical factors for drug efficacy. These findings align with broader trends in pharmaceutical development, where fluorinated compounds are increasingly preferred due to their favorable pharmacokinetic profiles.

In addition to its applications in drug discovery, Ethyl 3-Oxo-3-4-(trifluoromethyl)phenylpropanoate has found utility in materials science and agrochemical research. Its unique structural features make it a suitable candidate for designing advanced materials with tailored properties. For example, fluorinated aromatic systems have been explored for their potential in creating more durable and efficient polymers.

The ongoing research into Ethyl 3-Oxo-3-4-(trifluoromethyl)phenylpropanoate underscores its multifaceted significance across different scientific disciplines. As our understanding of molecular interactions continues to evolve, this compound is poised to play an even more prominent role in the development of innovative solutions for global health challenges. The integration of cutting-edge synthetic techniques with computational modeling will further enhance our ability to harness its potential.

The future prospects for Ethyl 3-Oxo-3-4-(trifluoromethyl)phenylpropanoate are bright, with ongoing studies exploring new synthetic pathways and applications. Collaborative efforts between academia and industry are expected to drive further innovation, leading to the discovery of novel compounds with significant therapeutic value. As research progresses, it is anticipated that this compound will continue to be a cornerstone in the development of next-generation pharmaceuticals.